Cas no 1261498-32-1 (3-Chloro-2-(trifluoromethoxy)benzaldehyde)

3-Chloro-2-(trifluoromethoxy)benzaldehyde structure
1261498-32-1 structure
Product Name:3-Chloro-2-(trifluoromethoxy)benzaldehyde
CAS No:1261498-32-1
MF:C8H4ClF3O2
MW:224.564372062683
CID:2102860
Update Time:2023-11-19

3-Chloro-2-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2-(trifluoromethoxy)benzaldehyde
    • CID 122174089
    • Benzaldehyde, 3-chloro-2-(trifluoromethoxy)-
    • Inchi: 1S/C8H4ClF3O2/c9-6-3-1-2-5(4-13)7(6)14-8(10,11)12/h1-4H
    • InChI Key: PAUNWKFFCSNGIB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C=O)=C1OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Topological Polar Surface Area: 26.3
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